Cas no 693231-02-6 (N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 693231-02-6
• MF: C₁₁H₉Cl₂N₃OS₂
• MW: 334.244657278061
• CID: 6420565
• PubChem ID: 891923
• Update Time: 2025-11-01

N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• 693231-02-6
• N-(5-((3,4-dichlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
• N-(5-{[(3,4-DICHLOROPHENYL)METHYL]SULFANYL}-1,3,4-THIADIAZOL-2-YL)ACETAMIDE
• SR-01000264160
• F1838-1797
• N-[5-[(3,4-dichlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide
• AKOS024613240
• SR-01000264160-1

• Inchi： 1S/C11H9Cl2N3OS2/c1-6(17)14-10-15-16-11(19-10)18-5-7-2-3-8(12)9(13)4-7/h2-4H,5H2,1H3,(H,14,15,17)
• InChI Key： GJTPHKXAZAJWJY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=C(Cl)C(Cl)=C2)S1)(=O)C

Computed Properties

• Exact Mass: 332.9564097g/mol
• Monoisotopic Mass: 332.9564097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

Introduction to N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide and Its Significance in Modern Chemical Biology

N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, a compound with the CAS number 693231-02-6, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a thiadiazole core appended with a chlorophenylmethylsulfanyl group suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The thiadiazole scaffold is well-documented for its role in various bioactive molecules. Its ability to engage with biological systems stems from its heterocyclic structure, which can modulate enzyme activity and receptor binding. In particular, the 1,3,4-thiadiazole ring is known for its versatility in drug design, often serving as a key pharmacophore in antimicrobial and anti-inflammatory agents. The incorporation of the (3,4-dichlorophenyl)methylsulfanyl moiety further enhances the compound's potential by introducing additional electronic and steric effects that can fine-tune its biological activity.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The compound N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide aligns with this trend by offering a structurally complex molecule that could interact with multiple biological pathways. Studies have shown that thiadiazole derivatives exhibit inhibitory effects on various enzymes and receptors, making them valuable tools for drug discovery. The specific substitution pattern in this compound suggests that it may possess unique properties compared to other thiadiazole-based molecules.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are critical steps toward understanding their potential therapeutic applications. The molecular structure of N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide provides insights into how different functional groups can influence its biological behavior. For instance, the chlorophenyl ring may contribute to lipophilicity and binding affinity, while the acetamide moiety could modulate solubility and metabolic stability.

The CAS number 693231-02-6 serves as a unique identifier for this compound, facilitating its tracking in scientific literature and databases. Researchers often rely on such identifiers to ensure precision in their studies and to avoid confusion with other molecules sharing similar names or structures. The systematic naming convention used for this compound adheres to international standards, ensuring clarity and consistency across different scientific disciplines.

Current research trends indicate that thiadiazole derivatives are being increasingly explored for their potential in treating various diseases. For example, studies have demonstrated the antimicrobial properties of certain thiadiazole compounds, which could be attributed to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Similarly, the anti-inflammatory effects of these molecules have been investigated in vitro and in vivo models.

The structural features of N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide make it an intriguing candidate for further investigation. The combination of the thiadiazole core with the chlorophenylmethylsulfanyl group creates a molecule with multiple potential interaction sites on biological targets. This complexity could lead to selective binding affinities and reduced side effects compared to simpler compounds.

In conclusion, N-(5-{(3,4-dichlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide represents a significant advancement in chemical biology research. Its unique structural composition and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for thiadiazole derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.